Cas no 33490-33-4 (Cyclo[(2S)-2-amino-b-alanyl-L-alanyl-3-[[(3S)-3,6-diamino-1-oxohexyl]amino]-L-alanyl-(2Z)-3-[(aminocarbonyl)amino]-2,3-didehydroalanyl-(2S)-2-[(4R)-2-amino-3,4,5,6-tetrahydro-4-pyrimidinyl]glycyl])

• Product Name: Cyclo[(2S)-2-amino-b-alanyl-L-alanyl-3-[[(3S)-3,6-diamino-1-oxohexyl]amino]-L-alanyl-(2Z)-3-[(aminocarbonyl)amino]-2,3-didehydroalanyl-(2S)-2-[(4R)-2-amino-3,4,5,6-tetrahydro-4-pyrimidinyl]glycyl]
• CAS No: 33490-33-4
• MF: C₂₅H₄₄N₁₄O₇
• MW: 652.706462860107
• CID: 310017
• PubChem ID: 135508550
• Update Time: 2025-04-19

Cyclo[(2S)-2-amino-b-alanyl-L-alanyl-3-[[(3S)-3,6-diamino-1-oxohexyl]amino]-L-alanyl-(2Z)-3-[(aminocarbonyl)amino]-2,3-didehydroalanyl-(2S)-2-[(4R)-2-amino-3,4,5,6-tetrahydro-4-pyrimidinyl]glycyl] Chemical and Physical Properties

Names and Identifiers

• Cyclo[(2S)-2-amino-b-alanyl-L-alanyl-3-[[(3S)-3,6-diamino-1-oxohexyl]amino]-L-alanyl-(2Z)-3-[(aminocarbonyl)amino]-2,3-didehydroalanyl-(2S)-2-[(4R)-2-amino-3,4,5,6-tetrahydro-4-pyrimidinyl]glycyl]
• 33490-33-4
• Tox21_113062
• Capreomycin IA, 6-L-alanine
• UNII-2YP3RYC823
• CHEMBL4074922
• Tox21_112477
• DTXSID4046652
• CAPREOMYCIN IB [MI]
• DTXCID801030480
• (3S)-3,6-DIAMINO-N-(((2S,5S,8Z,11S,15S)-15-AMINO-11-((4R)-2-AMINO-1,4,5,6-TETRAHYDROPYRIMIDIN-4-YL)-8-((CARBAMOYLAMINO)METHYLENE)-2-METHYL-3,6,9,12,16-PENTAOXO-1,4,7,10,13-PENTAAZACYCLOHEXADECAN-5-YL)METHYL)HEXANAMIDE
• CYCLO((2S)-2-AMINO-.BETA.-ALANYL-L-ALANYL-3-(((3S)-3,6-DIAMINO-1-OXOHEXYL)AMINO)-L-ALANYL-(2Z)-3-((AMINOCARBONYL)AMINO)-2,3-DIDEHYDROALANYL-(2S)-2-((4R)-2-AMINO-3,4,5,6-TETRAHYDRO-4-PYRIMIDINYL)GLYCYL)
• Tox21_112477_1
• 2YP3RYC823
• BRN 1208633
• CAS-33490-33-4
• CAPREOMYCIN IB [WHO-IP]

• Inchi： 1S/C25H44N14O7/c1-11-19(41)36-15(9-32-17(40)7-12(27)3-2-5-26)21(43)37-16(10-34-25(30)46)22(44)39-18(14-4-6-31-24(29)38-14)23(45)33-8-13(28)20(42)35-11/h10-15,18H,2-9,26-28H2,1H3,(H,32,40)(H,33,45)(H,35,42)(H,36,41)(H,37,43)(H,39,44)(H3,29,31,38)(H3,30,34,46)/b16-10-/t11-,12-,13-,14+,15-,18-/m0/s1
• InChI Key： FRXNXDHFQYZYNA-GOTGUIIGSA-N
• SMILES： O=C1[C@H]([C@H]2CCNC(N)=N2)NC(/C(=C/NC(N)=O)/NC([C@H](CNC(C[C@H](CCCN)N)=O)NC([C@H](C)NC([C@H](CN1)N)=O)=O)=O)=O

Computed Properties

• Exact Mass: 652.35222
• Monoisotopic Mass: 652.35174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 46
• Rotatable Bond Count: 9
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.8
• Topological Polar Surface Area: 358

Experimental Properties

• Density: 1.7
• Melting Point: 253-255° (dec)
• Refractive Index: 1.745
• PSA: 358.19
• Specific Rotation: D22 -44.6° (c = 0.5 in water)